Cas no 2034398-98-4 (N-(3-chlorophenyl)-3-(5-chloropyrimidin-2-yl)oxypiperidine-1-carboxamide)

• Product Name: N-(3-chlorophenyl)-3-(5-chloropyrimidin-2-yl)oxypiperidine-1-carboxamide
• CAS No: 2034398-98-4
• MF: C₁₆H₁₆Cl₂N₄O₂
• MW: 367.2298412323
• CID: 6171957
• PubChem ID: 119100819
• Update Time: 2025-10-29

N-(3-chlorophenyl)-3-(5-chloropyrimidin-2-yl)oxypiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-3-(5-chloropyrimidin-2-yl)oxypiperidine-1-carboxamide
• F6480-5010
• N-(3-chlorophenyl)-3-((5-chloropyrimidin-2-yl)oxy)piperidine-1-carboxamide
• 2034398-98-4
• AKOS026701624
• N-(3-chlorophenyl)-3-[(5-chloropyrimidin-2-yl)oxy]piperidine-1-carboxamide

• Inchi： 1S/C16H16Cl2N4O2/c17-11-3-1-4-13(7-11)21-16(23)22-6-2-5-14(10-22)24-15-19-8-12(18)9-20-15/h1,3-4,7-9,14H,2,5-6,10H2,(H,21,23)
• InChI Key： RKITZUVENAOTGT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(N1CCCC(C1)OC1N=CC(=CN=1)Cl)=O

Computed Properties

• Exact Mass: 366.0650312g/mol
• Monoisotopic Mass: 366.0650312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(3-chlorophenyl)-3-(5-chloropyrimidin-2-yl)oxypiperidine-1-carboxamide

Comprehensive Overview of N-(3-chlorophenyl)-3-(5-chloropyrimidin-2-yl)oxypiperidine-1-carboxamide (CAS No. 2034398-98-4)

N-(3-chlorophenyl)-3-(5-chloropyrimidin-2-yl)oxypiperidine-1-carboxamide (CAS No. 2034398-98-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique piperidine-carboxamide backbone and chloropyrimidine moiety, is widely studied for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its molecular interactions and binding affinity with biological targets, making it a promising candidate for further development.

The structural complexity of N-(3-chlorophenyl)-3-(5-chloropyrimidin-2-yl)oxypiperidine-1-carboxamide highlights its versatility in medicinal chemistry. The presence of both chlorophenyl and chloropyrimidinyl groups contributes to its ability to modulate enzyme activity and receptor binding. Recent studies have explored its potential as a kinase inhibitor, which could pave the way for novel therapeutics in oncology and inflammatory diseases. Additionally, its agrochemical applications are being investigated due to its efficacy in pest control and plant disease management.

In the context of current research trends, CAS No. 2034398-98-4 aligns with the growing demand for small-molecule inhibitors and precision agriculture solutions. The compound's mechanism of action involves disrupting critical biological pathways, making it a subject of interest for researchers exploring targeted therapies and sustainable farming practices. Its synthesis and optimization are also topics of discussion in academic and industrial circles, with a focus on improving yield and scalability.

From a commercial perspective, N-(3-chlorophenyl)-3-(5-chloropyrimidin-2-yl)oxypiperidine-1-carboxamide is part of a broader class of heterocyclic compounds that are essential in modern chemistry. Its potential applications span across multiple industries, including pharmaceuticals, biotechnology, and agrochemicals. As the scientific community continues to uncover its properties, the demand for high-purity samples of this compound is expected to rise, particularly in high-throughput screening and structure-activity relationship studies.

Safety and regulatory considerations are paramount when working with CAS No. 2034398-98-4. While the compound is not classified as hazardous under standard guidelines, proper handling and storage are recommended to ensure its stability and efficacy. Researchers are advised to consult material safety data sheets (MSDS) and adhere to best practices in laboratory settings. The compound's environmental impact is also under scrutiny, with ongoing studies aimed at assessing its biodegradability and ecological footprint.

In summary, N-(3-chlorophenyl)-3-(5-chloropyrimidin-2-yl)oxypiperidine-1-carboxamide represents a fascinating area of research with broad implications for science and industry. Its unique chemical profile and potential applications make it a valuable subject for further investigation. As advancements in computational chemistry and molecular modeling continue to evolve, the compound's role in drug design and agrochemical innovation is likely to expand, offering new opportunities for scientific breakthroughs.